2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(2-methoxyphenethyl)acetamide

• IUPAC Name: 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H19ClN2O3/c1-25-18-5-3-2-4-14(18)10-11-22-20(24)13-17-12-19(26-23-17)15-6-8-16(21)9-7-15/h2-9,12H,10-11,13H2,1H3,(H,22,24)
• InChI Key: JOAMIQXZIJWWBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(2-methoxyphenethyl)acetamide, also known as CL-220, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols and Their Environmental Significance Chlorophenols (CP), including compounds related to "2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(2-methoxyphenethyl)acetamide," have been identified as major precursors to dioxins in chemical processes and municipal solid waste incineration. The environmental persistence and potential for forming more toxic compounds through incomplete combustion or other pathways highlight the need for understanding their behavior and degradation mechanisms in various settings (Peng et al., 2016).

Biological and Medicinal Applications

Isoxazolone Derivatives and Antioxidant Properties Isoxazolone derivatives, structurally similar to the compound , exhibit significant biological and medicinal properties. Their role as intermediates in synthesizing heterocycles and undergoing chemical transformations underlines their potential in drug development and as antioxidants. The synthesis of these derivatives through environmentally friendly procedures further emphasizes their relevance in sustainable chemistry and pharmacology (Laroum et al., 2019).

Toxicology and Safety Evaluation

Toxicity and Environmental Contaminants Investigations into the toxicology of acetamide and formamide derivatives, including compounds with similar structural features, provide insights into their safety and environmental impact. Understanding the biological consequences of exposure to these chemicals is crucial for assessing risks associated with their presence in various environmental matrices (Kennedy, 2001).

Chemical Synthesis and Transformation

Synthesis of Heterocycles and Chemical Transformations The facile synthesis of isoxazolone derivatives, including methods involving aromatic aldehydes, highlights the chemical versatility and potential applications of these compounds in producing novel heterocyclic structures. This synthesis route, leveraging multi-component reactions, underscores the importance of these derivatives in medicinal chemistry and the development of new therapeutic agents (Laroum et al., 2019).

Mechanism of Action

Oxazole Derivatives

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .

Indole Derivatives

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .